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Compound of Interest

Compound Name: SKF-83566 hydrobromide

Cat. No.: B1682079 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
SKF-83566 hydrobromide is a synthetic compound widely utilized in neuroscience research. It

is primarily characterized as a potent and selective antagonist of the D1-like dopamine receptor

family (D1 and D5 receptors).[1][2] Beyond its primary target, SKF-83566 also exhibits

antagonist activity at the vascular 5-HT2 receptor and functions as a competitive inhibitor of the

dopamine transporter (DAT).[3][4][5] Furthermore, it has been shown to selectively inhibit

adenylyl cyclase 2 (AC2).[1][2][6] These pharmacological properties make SKF-83566 a

valuable tool for investigating the roles of these signaling pathways in various cellular and

physiological processes.

This document provides detailed protocols for the dissolution and application of SKF-83566
hydrobromide for in vitro experiments, ensuring optimal performance and reproducibility.

Physicochemical Properties and Solubility
Proper dissolution is critical for the accurate and effective use of SKF-83566 hydrobromide in

in vitro assays. The solubility of the compound can vary depending on the solvent.

Table 1: Solubility of SKF-83566 Hydrobromide
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Solvent Maximum Concentration Notes

DMSO ≤ 100 mM[1][2][6]

Recommended for preparing

high-concentration stock

solutions.

Water ≤ 5 mM[6]

Gentle warming and sonication

may be required to achieve

complete dissolution.[6] Some

sources report insolubility in

water, likely at higher

concentrations.[7]

Ethanol Not specified

Data not readily available.

DMSO or water are the

preferred solvents.

Storage: SKF-83566 hydrobromide powder should be stored desiccated at room temperature

or at -20°C.[1][6][8] Stock solutions can be stored at -20°C for several months, though it is

recommended to use them as soon as possible after preparation.[6][7] To avoid repeated

freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller volumes.

Experimental Protocols
Preparation of Stock Solutions
Materials:

SKF-83566 hydrobromide powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile, nuclease-free water

Vortex mixer

Ultrasonic bath (optional)

Sterile microcentrifuge tubes or vials
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Protocol for 100 mM DMSO Stock Solution:

Weighing: Accurately weigh the desired amount of SKF-83566 hydrobromide powder in a

sterile microcentrifuge tube. The molecular weight of SKF-83566 hydrobromide is

approximately 413.15 g/mol .[1]

Solvent Addition: Add the appropriate volume of sterile DMSO to achieve a final

concentration of 100 mM. For example, to prepare 1 mL of a 100 mM stock solution, dissolve

41.32 mg of SKF-83566 hydrobromide in 1 mL of DMSO.

Dissolution: Vortex the solution thoroughly until the powder is completely dissolved. If

necessary, gently warm the tube to 37°C or use an ultrasonic bath to aid dissolution.[6]

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C.

Protocol for 5 mM Aqueous Stock Solution:

Weighing: Accurately weigh the desired amount of SKF-83566 hydrobromide powder.

Solvent Addition: Add the appropriate volume of sterile, nuclease-free water to achieve a

final concentration of 5 mM.

Dissolution: Vortex the solution. Gentle warming (37°C) and sonication may be necessary to

ensure complete dissolution.[6]

Sterilization (Optional): If required for your specific application, filter-sterilize the aqueous

solution using a 0.22 µm syringe filter.

Storage: Use the aqueous solution fresh. While short-term storage at 4°C may be possible, it

is generally not recommended to store aqueous solutions for extended periods.[4][7]

General Protocol for In Vitro Cell-Based Assays
This protocol provides a general workflow for treating cultured cells with SKF-83566
hydrobromide. The final concentration of the compound should be determined based on the

specific experimental goals and cell type, with typical concentrations ranging from 0.1 µM to 10

µM.[4][9]
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Materials:

Cultured cells in appropriate multi-well plates

Complete cell culture medium

SKF-83566 hydrobromide stock solution (e.g., 100 mM in DMSO)

Phosphate-buffered saline (PBS) or other appropriate buffer

Workflow:

Cell Seeding: Seed cells in a multi-well plate at a density that will ensure they are in the

desired growth phase (typically logarithmic) at the time of treatment.

Preparation of Working Solution:

Thaw the SKF-83566 hydrobromide stock solution.

Prepare an intermediate dilution of the stock solution in cell culture medium.

From the intermediate dilution, prepare the final working concentrations by diluting further

in complete cell culture medium. Note: The final concentration of DMSO in the culture

medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. A

vehicle control (medium with the same final concentration of DMSO) should always be

included.

Cell Treatment:

Remove the existing culture medium from the cells.

Wash the cells with PBS if necessary.

Add the prepared working solutions of SKF-83566 hydrobromide (and vehicle control) to

the respective wells.

Incubation: Incubate the cells for the desired period at 37°C in a humidified incubator with

5% CO2.
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Downstream Analysis: Following incubation, perform the desired downstream analysis, such

as cell viability assays, protein expression analysis, or functional assays.

Visualizations
Signaling Pathways of SKF-83566
The following diagram illustrates the known molecular targets of SKF-83566.
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Caption: Molecular targets of SKF-83566.

Experimental Workflow for Cell-Based Assays
The diagram below outlines the general workflow for utilizing SKF-83566 in in vitro cell culture

experiments.
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Caption: General workflow for in vitro cell-based assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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